Cas no 223756-94-3 ((1S,2S)-2-fluorocyclopentan-1-amine hydrochloride)

• Product Name: (1S,2S)-2-fluorocyclopentan-1-amine hydrochloride
• CAS No: 223756-94-3
• MF: C₅H₁₁ClFN
• MW: 139.598943948746
• MDL: MFCD19207788
• CID: 2196270
• PubChem ID: 55290745
• Update Time: 2025-06-07

(1S,2S)-2-fluorocyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluorocyclopentanamine
• 2-fluorocyclopentan-1-amine
• (1S,2S)-2-fluorocyclopentan-1-amine hydrochloride
• F91982
• (1S,2S)-2-Fluorocyclopentanaminehydrochloride
• AKOS006364349
• 976-156-7
• CS-0312192
• EN300-19638196
• (1S,2S)-2-Fluorocyclopentanamine hydrochloride
• 223756-94-3

• MDL： MFCD19207788
• Inchi： 1S/C5H10FN.ClH/c6-4-2-1-3-5(4)7;/h4-5H,1-3,7H2;1H/t4-,5-;/m0./s1
• InChI Key： ZJXOEOALNHXCOE-FHAQVOQBSA-N
• SMILES： Cl.F[C@H]1CCC[C@@H]1N

Computed Properties

• Exact Mass: 103.08
• Monoisotopic Mass: 103.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Additional information on (1S,2S)-2-fluorocyclopentan-1-amine hydrochloride

Introduction to (1S,2S)-2-Fluorocyclopentan-1-amine Hydrochloride (CAS No. 223756-94-3)

(1S,2S)-2-Fluorocyclopentan-1-amine Hydrochloride (CAS No. 223756-94-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral amine derivative, characterized by its unique structural features and potential biological activities. The presence of a fluorine atom and the specific stereochemistry of the molecule contribute to its distinct properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (1S,2S)-2-Fluorocyclopentan-1-amine Hydrochloride consists of a cyclopentane ring with a fluorine substituent at the 2-position and an amine group at the 1-position. The hydrochloride salt form ensures enhanced solubility and stability, which are crucial for its use in biological assays and pharmaceutical formulations. The chiral nature of the compound, specifically the (1S,2S) configuration, is essential for its biological activity and pharmacological profile.

Recent studies have highlighted the potential of (1S,2S)-2-Fluorocyclopentan-1-amine Hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders. The unique combination of the fluorine atom and the cyclopentane ring provides a scaffold that can interact with specific receptors or enzymes, leading to therapeutic effects.

In addition to its potential in neurological disorders, (1S,2S)-2-Fluorocyclopentan-1-amine Hydrochloride has been investigated for its role in modulating ion channels and transporters. A study published in the European Journal of Pharmacology demonstrated that this compound can effectively modulate sodium channels, which are implicated in conditions such as epilepsy and chronic pain. The ability to modulate these channels makes it a promising lead for developing new treatments for these conditions.

The synthesis of (1S,2S)-2-Fluorocyclopentan-1-amine Hydrochloride involves several steps, including the formation of the cyclopentane ring with the desired stereochemistry and the introduction of the fluorine atom. Advanced synthetic methods, such as asymmetric synthesis and catalytic reactions, have been employed to achieve high yields and enantiomeric purity. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

Clinical trials involving (1S,2S)-2-Fluorocyclopentan-1-amine Hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with good tolerability and pharmacokinetic profiles. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The potential applications of (1S,2S)-2-Fluorocyclopentan-1-amine Hydrochloride extend beyond neurological disorders and ion channel modulation. Researchers are also exploring its use in other therapeutic areas, such as inflammation and cancer. For example, studies have indicated that this compound may have anti-inflammatory properties by inhibiting certain signaling pathways involved in inflammatory responses.

In conclusion, (1S,2S)-2-Fluorocyclopentan-1-amine Hydrochloride (CAS No. 223756-94-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.